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Compound of Interest

Compound Name: Solvent Yellow 82

CAS No.: 12227-67-7

Cat. No.: B1174984

Get Quote

Introduction

C.I. Solvent Yellow 82 is a metal-complex solvent dye known for its bright, reddish-yellow hue

and high transparency.[1] Belonging to the monoazo series, it is specifically a 1:2 chromium

complex, a structural feature that enhances its stability, durability, and fastness properties.[1][2]

This dye is widely utilized in industrial applications where high solubility in organic solvents and

resistance to heat and light are crucial.[3][4] Its common applications include the coloring of

paints, coatings, printing inks, plastics, aluminum foils, wood stains, and leather finishes.[2][5]

[6]

Molecular Structure and Composition
C.I. Solvent Yellow 82 is not a single organic molecule but a coordination complex. The core

structure consists of a central chromium (Cr) atom coordinated with two molecules of an azo

dye ligand. This ligand is synthesized by the diazotization of 2-aminobenzoic acid, which is

then coupled with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one.[2][7] The resulting complex has a

molecular formula often cited as C₁₇H₁₃N₄NaO₃ and a molecular weight of approximately 344.3

g/mol .[2][7][8][9][10]
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The coordination of the azo dye ligand to the chromium ion significantly improves the dye's

overall stability, including its resistance to light and heat, compared to the metal-free parent

dye.[1]

Caption: 1:2 Chromium complex structure of C.I. Solvent Yellow 82.

Physicochemical Properties
The key properties of C.I. Solvent Yellow 82 are summarized below. These values highlight its

suitability for applications requiring high stability and specific solubility characteristics.

Property Value Reference(s)

C.I. Name Solvent Yellow 82 [8]

CAS Number 12227-67-7 [7][8][10]

Molecular Formula C₁₇H₁₃N₄NaO₃ [7][8][9][10]

Molecular Weight 344.3 g/mol [7][8][9][10]

Appearance
Reddish or Bluish Yellow

Powder
[5][8][9]

Density 1.26 - 1.31 g/cm³ [2][3][9]

Melting Point >180 °C (>215 °C reported) [9][11]

pH
4 - 8 (in 10 g/L aqueous

solution at 20°C)
[2][3][11]

Heat Resistance 190 - 200 °C [1][2][9]

Light Fastness (Blue Wool

Scale)
7 - 8 [3][9]

Acid Resistance 4 - 5 [2][6]

Alkali Resistance 4 - 5 [2][6]

Solubility Data
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The dye's excellent solubility in organic solvents is a defining characteristic for its use in non-

aqueous systems. It is noted to be insoluble in water.[3]

Solvent Solubility (g/L) Reference(s)

Methanol 50 - 450 [1][2][9]

Ethanol 400 [2][9]

N-Butanol 400 [2][9]

Isopropanol 5 - 400 [1][2]

Ethyl Acetate 400 [2][9]

Methyl Ethyl Ketone (MEK) 400 - 500 [2][6][9]

Toluene 150 - 500 [1][2][9]

Xylene 150 - 450 [1][2][9]

Butyl Cellosolve 250 - 500 [2][6][9]

Ethyl Cellosolve 500 [2][9]

DMF 500 [2][9]

Diacetone Alcohol 500 [6]

Experimental Protocols
Synthesis of C.I. Solvent Yellow 82
The manufacturing process involves a multi-step chemical synthesis to create the final metal-

complex dye.[7]

Logical Workflow for Synthesis
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Caption: Synthesis workflow for C.I. Solvent Yellow 82.

Detailed Methodology:

Diazotization: 2-Aminobenzoic acid is diazotized. This is a standard procedure where an

aromatic primary amine is treated with a nitrous acid source (typically sodium nitrite in the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1174984/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-c-i-solvent-yellow-82
https://www.benchchem.com/product/b1174984/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-c-i-solvent-yellow-82
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


presence of a strong acid like hydrochloric acid) at low temperatures (0-5°C) to form a

diazonium salt intermediate.

Azo Coupling: The resulting diazonium salt is then reacted with a coupling agent, in this

case, 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[2][7] This electrophilic substitution reaction

forms the characteristic azo (-N=N-) bridge, creating the organic dye molecule that will serve

as the ligand.

Metal Complexation: The synthesized azo dye is converted into its metal complex. One

described method involves heating the dye with chromium formate in a formamide solution

for approximately 6 hours at a temperature of 113-115°C.[12] This step results in the

formation of the final, stable 1:2 chromium complex, C.I. Solvent Yellow 82.[12]

Preparation of a Dye Formulation (Example)
A documented protocol for preparing a ready-to-use dye formulation involves treating the

powdered dye to improve its handling and application properties.[13]

Charging the Mixer: 1 kg of C.I. Solvent Yellow 82 powder is placed into a suitable mixer.

Auxiliary Addition: 100 g of polybutylene glycol (with a molecular weight of 1200) is added to

the mixer at 20°C. The addition is performed with stirring, for instance, through a nozzle

using a hose pump over a period of 10 minutes.

Homogenization: After the addition is complete, the mixture is stirred for an additional 30

minutes at 20°C to ensure homogeneity.

Final Product: The resulting dye preparation is immediately ready for use in applications

such as printing inks or finishes.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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